Cas no 70289-00-8 (4-phenyl-4-(propan-2-yloxy)butanenitrile)

• Product Name: 4-phenyl-4-(propan-2-yloxy)butanenitrile
• CAS No: 70289-00-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 574405
• PubChem ID: 97973
• Update Time: 2025-04-19

4-phenyl-4-(propan-2-yloxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, g-(1-methylethoxy)-
• 4-phenyl-4-propan-2-yloxybutanenitrile
• gamma-(1-methylethoxy)benzenebutyronitrile
• 274-540-2
• 4-phenyl-4-(propan-2-yloxy)butanenitrile
• 4-Isopropoxy-4-phenylbutyronitrile
• NS00062969
• NSC63374
• NSC 63374
• NSC-63374
• AKOS024323036
• KBAUUAZQHABMLG-UHFFFAOYSA-N
• EINECS 274-540-2
• DTXSID301282727
• Benzenebutanenitrile, .gamma.-(1-methylethoxy)-
• gamma-(1-Methylethoxy)benzenebutanenitrile
• 70289-00-8
• 4-ISOPROPOXY-4-PHENYLBUTANENITRILE
• I(3)-(1-Methylethoxy)benzenebutanenitrile

• Inchi： 1S/C13H17NO/c1-11(2)15-13(9-6-10-14)12-7-4-3-5-8-12/h3-5,7-8,11,13H,6,9H2,1-2H3
• InChI Key： KBAUUAZQHABMLG-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1C=CC=CC=1)CCC#N

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• XLogP3: 2.5

Experimental Properties

• Density: 0.988
• Boiling Point: 315.8°C at 760 mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.5
• PSA: 33.02